Primary alcohols
Primary alcohols are a class of organic compounds characterized by the presence of a hydroxyl group (-OH) directly attached to a saturated carbon atom, which is bonded to one hydrogen and two other carbon atoms. These molecules can be represented as RCH2OH, where R stands for an alkyl group. Primary alcohols play crucial roles in various chemical reactions such as oxidation, reduction, esterification, and substitution.
The structure of primary alcohols allows them to undergo a wide range of transformations. Under mild conditions, they are typically oxidized to form aldehydes or carboxylic acids, with increasing oxidation levels leading to the formation of higher oxidation products. For instance, in a strong oxidizing environment, primary alcohols can be completely oxidized into carboxylic acids.
In industrial applications, primary alcohols serve as precursors for numerous organic synthesis processes and are used in the production of detergents, fragrances, and pharmaceuticals. They also find utility as solvents due to their ability to dissolve a wide range of substances.
The physical properties of primary alcohols can vary widely depending on the size of the alkyl group (R). Smaller alcohol molecules like methanol are volatile liquids with low boiling points, whereas larger ones tend to be more viscous and have higher boiling points.

Structure | Chemical Name | CAS | MF |
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2,2-Dihydroxy-2,2-diisobutylpropane | 10547-96-3 | C11H24O2 |
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Methanol-d2 | 28563-35-1 | CH4O |
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2,2,4-trimethylpentan-1-ol | 123-44-4 | C8H18O |
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5-Azulenecarboxaldehyde,1,2,3,6,7,8-hexahydro-6-(hydroxymethyl)-2,2,8-trimethyl-, (6R,8R)- | 145545-24-0 | C15H22O2 |
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2-(1-Methyl-cyclopropyl)-ethanol | 19687-04-8 | C6H12O |
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2-Penten-1-ol,2-ethyl-, (2E)- | 16403-08-0 | C7H14O |
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2-(hydroxymethyl)-2-methylbutanal | 1112-47-6 | C6H12O2 |
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Cyclohexaneethanol, methanesulfonate | 75646-21-8 | C9H20O4S |
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Cyclopropanemethanol, 2,2-dichloro-3-methyl- | 79107-25-8 | C5H8Cl2O |
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2-Propyl-1-pentanol | 58175-57-8 | C8H18O |
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